Cas no 4156-04-1 (1H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-phenyl-
• CAS No: 4156-04-1
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 1516146
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-phenyl-
• 1H-1,2,4-Triazole, 5-(4-methoxyphenyl)-3-phenyl-

• Inchi： 1S/C15H13N3O/c1-19-13-9-7-12(8-10-13)15-16-14(17-18-15)11-5-3-2-4-6-11/h2-10H,1H3,(H,16,17,18)
• InChI Key： CXRQTGGCAQGIOR-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OC)C=C2)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 251.10599

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Melting Point: 206-209 °C(Solv: ethyl ether (60-29-7); ligroine (8032-32-4); ligroine (8032-32-4))
• Boiling Point: 470.5±47.0 °C(Predicted)
• PSA: 50.8
• pka: 9.52±0.40(Predicted)